Cas no 1893973-88-0 (tert-butyl N-{5-(aminooxy)methyl-2-chlorophenyl}carbamate)

• Product Name: tert-butyl N-{5-(aminooxy)methyl-2-chlorophenyl}carbamate
• CAS No: 1893973-88-0
• MF: C₁₂H₁₇ClN₂O₃
• MW: 272.727982282639
• CID: 6409619
• PubChem ID: 117111201
• Update Time: 2025-05-20

tert-butyl N-{5-(aminooxy)methyl-2-chlorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-(aminooxy)methyl-2-chlorophenyl}carbamate
• tert-butyl N-{5-[(aminooxy)methyl]-2-chlorophenyl}carbamate
• 1893973-88-0
• EN300-1874891

• Inchi： 1S/C12H17ClN2O3/c1-12(2,3)18-11(16)15-10-6-8(7-17-14)4-5-9(10)13/h4-6H,7,14H2,1-3H3,(H,15,16)
• InChI Key： XOGZSNOLVPIJBI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CON)C=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 272.0927701g/mol
• Monoisotopic Mass: 272.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{5-(aminooxy)methyl-2-chlorophenyl}carbamate

Introduction to Tert-butyl N-{5-(aminooxy)methyl-2-chlorophenyl}carbamate (CAS No. 1893973-88-0)

Tert-butyl N-{5-(aminooxy)methyl-2-chlorophenyl}carbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1893973-88-0, represents a class of derivatives that exhibit promising biological activities. The molecular structure of this compound incorporates several key functional groups, including a tert-butyl group, a chlorophenyl ring, and an aminooxy-methyl moiety, which collectively contribute to its distinctive chemical properties and potential therapeutic applications.

The tert-butyl group is a well-known sterically hindered alkyl group that often enhances the metabolic stability of pharmaceutical compounds. Its presence in the molecule suggests that Tert-butyl N-{5-(aminooxy)methyl-2-chlorophenyl}carbamate may exhibit improved bioavailability and reduced susceptibility to enzymatic degradation. This characteristic is particularly valuable in drug design, where maintaining structural integrity under physiological conditions is crucial for efficacy.

The chlorophenyl ring is another critical feature of this compound. Chlorinated aromatic rings are frequently found in bioactive molecules due to their ability to modulate electronic properties and interact with biological targets. In particular, the 2-chloro substitution on the phenyl ring can influence the compound's binding affinity and selectivity, making it a key factor in its potential pharmacological activity. Research has shown that chlorophenyl derivatives often exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects, depending on the overall molecular framework.

The aminooxy-methyl moiety is a unique functional group that introduces both an amine and an ether linkage into the molecule. This dual functionality can serve multiple purposes in drug development. The amine group can participate in hydrogen bonding interactions with biological targets, while the ether linkage can enhance solubility and improve cell membrane permeability. Such structural features are often exploited to design molecules with enhanced pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of compounds like Tert-butyl N-{5-(aminooxy)methyl-2-chlorophenyl}carbamate with greater accuracy. These tools allow for the virtual screening of potential binding interactions with target proteins, helping to identify promising candidates for further experimental validation. Studies have indicated that derivatives containing similar structural motifs may interact with enzymes involved in metabolic pathways, suggesting potential applications in therapeutic interventions.

In the realm of medicinal chemistry, the synthesis of novel carbamate derivatives remains an active area of research. Carbamates are known for their versatility as pharmacophores, capable of modulating various biological processes. The carbamate functional group in Tert-butyl N-{5-(aminooxy)methyl-2-chlorophenyl}carbamate can serve as a hinge region, allowing for conformational flexibility that may enhance binding affinity to biological targets. Additionally, carbamates are often used as intermediates in the synthesis of more complex molecules, making them valuable tools in drug discovery pipelines.

The incorporation of an aminooxy-methyl group into the carbamate structure introduces an additional layer of complexity that can be exploited for therapeutic benefit. Aminooxy groups are known to participate in Michael addition reactions, which can be harnessed to develop prodrugs or conjugates with enhanced targeting capabilities. This reactivity makes Tert-butyl N-{5-(aminooxy)methyl-2-chlorophenyl}carbamate a versatile scaffold for designing molecules with tailored biological activities.

Current research trends suggest that compounds like Tert-butyl N-{5-(aminooxy)methyl-2-chlorophenyl}carbamate may find applications in areas such as inflammation management and neuroprotection. Preclinical studies have demonstrated that certain chlorophenyl derivatives exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of the tert-butyl group further suggests potential for reducing side effects associated with these enzyme inhibitions.

The 5-(aminooxy)methyl part of the molecule also opens up possibilities for further derivatization, allowing chemists to explore new analogs with optimized pharmacological profiles. For instance, modifications at this position could alter solubility, improve metabolic stability, or enhance binding interactions with specific targets. Such flexibility is crucial for developing lead compounds that meet stringent pharmaceutical requirements.

From a synthetic chemistry perspective, the preparation of Tert-butyl N-{5-(aminooxy)methyl-2-chlorophenyl}carbamate involves multi-step reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions at the chlorophenyl ring followed by carbamate formation using appropriate reagents such as diisopropylethoxymethyldiazomethane (DIPEMDM) or phosgene derivatives under controlled conditions. Advances in green chemistry have also led to alternative synthetic routes that minimize hazardous waste generation while maintaining efficiency.

The compound's potential as a building block for more complex drug candidates has been recognized by several research groups. By modifying specific functional groups or introducing additional moieties, chemists can generate libraries of derivatives for high-throughput screening (HTS). This approach has been successful in identifying novel therapeutic agents with improved efficacy and reduced toxicity compared to existing treatments.

In conclusion,Tert-butyl N-{5-(aminooxy)methyl-2-chlorophenyl}carbamate (CAS No. 1893973-88-0) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features—comprising a tert-butyl group, a chlorophenyl ring, and an aminooxy-methyl moiety”—endow it with diverse chemical properties and potential biological activities relevant to various therapeutic areas. Ongoing studies continue to uncover new insights into its mechanisms of action and applications in drug development, making it a valuable asset for medicinal chemists seeking innovative solutions.